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Compound of Interest

Compound Name: 2,5-Dichloropyridin-3-ol

Cat. No.: B1311167

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the material safety data for 2,5-
Dichloropyridin-3-ol (CAS No. 80735-36-4). Due to the limited availability of a
comprehensive, official Safety Data Sheet (SDS), this guide synthesizes available data from
supplier information and extrapolates potential hazards from structurally related compounds. Al
data derived from analogous compounds are clearly indicated. This guide is intended for use
by trained professionals in a laboratory or research setting.

Section 1: Chemical Identity and Physical Properties

2,5-Dichloropyridin-3-ol is a halogenated heterocyclic compound. Its core structure consists
of a pyridine ring substituted with two chlorine atoms and a hydroxyl group.
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Identifier Value Source
Chemical Name 2,5-Dichloropyridin-3-ol N/A
CAS Number 80735-36-4 N/A
Molecular Formula CsHsCINO N/A
Molecular Weight 163.99 g/mol N/A
Physical Form Solid N/A
Melting Point Not available N/A
Boiling Point Not available N/A
Solubility Not available N/A
SMILES Clclcc(O)nc(Cl)cl N/A

Section 2: Hazard Identification and GHS
Classification

The primary known hazard associated with 2,5-Dichloropyridin-3-ol is its acute oral toxicity.
The Globally Harmonized System (GHS) classification is based on information provided by
chemical suppliers.

Hazard ) ] Hazard
Hazard Class Pictogram Signal Word

Category Statement
Acute Toxicity, Skull and H301: Toxic if

Category 3 Danger
Oral Crosshones swallowed

Precautionary Statements:
e P301 + P310: IF SWALLOWED: Immediately call a POISON CENTER or doctor/physician.

The following DOT script generates a visual representation of the GHS hazard classification.
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GHS Classification for 2,5-Dichloropyridin-3-ol

GHSO06: Skull and Crossbones Signal Word Hazard Statement Precautionary Statement
Acute Toxicity (Oral) Danger H301.: Toxic if swallowed P301 + P310: IF SWALLOWED: Immediately call a POISON CENTER/doctor.

Click to download full resolution via product page

Caption: GHS Hazard Profile of 2,5-Dichloropyridin-3-ol.

Section 3: Toxicological Information

Detailed toxicological studies for 2,5-Dichloropyridin-3-ol are not readily available. The
primary known toxicological effect is acute oral toxicity. For related dichlorinated aromatic
compounds, other potential toxicities have been noted, which may be relevant for
precautionary handling. For instance, some dichloropyridine isomers are known to cause skin,
eye, and respiratory irritation.

Toxicological )
) Value Species Route Source
Endpoint
Acute Oral N ) )
o Category 3 Not specified Oral Sigma-Aldrich
Toxicity

Section 4: First-Aid Measures

Given the GHS classification, the following first-aid measures are recommended. These are
general guidelines and should be supplemented by institutional protocols.
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Exposure Route First-Aid Protocol

IF SWALLOWED: Immediately call a POISON
Ingestion CENTER or doctor/physician. Rinse mouth. Do

NOT induce vomiting.

Move person to fresh air. If breathing is difficult,
Inhalation give oxygen. If not breathing, give artificial

respiration. Seek immediate medical attention.

Immediately wash skin with soap and plenty of
Skin Contact water. Remove contaminated clothing. Seek

medical attention if irritation develops.

Immediately flush eyes with plenty of water for
at least 15 minutes, lifting lower and upper

Eye Contact eyelids occasionally. Remove contact lenses if
present and easy to do. Continue rinsing. Seek

immediate medical attention.

Section 5: Handling and Storage

Proper handling and storage are crucial to minimize exposure risks.

Handling:

Use in a well-ventilated area, preferably in a chemical fume hood.

Avoid contact with skin, eyes, and clothing.

Avoid inhalation of dust.

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,
safety goggles, and a lab coat.

Wash hands thoroughly after handling.

Storage:
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o Store in a tightly closed container.

e Keep in a cool, dry, and well-ventilated place.

o Store away from incompatible materials such as strong oxidizing agents.

The following DOT script outlines a general workflow for the safe handling of 2,5-
Dichloropyridin-3-ol in a laboratory setting.
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Safe Handling Workflow for 2,5-Dichloropyridin-3-ol

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Work in a Certified
Chemical Fume Hood

Weigh Solid Material
Carefully to Avoid Dust

Dissolve in Appropriate
Solvent with Caution

Clean Work Area and
Decontaminate Equipment

Dispose of Waste in
Designated Hazardous
Waste Containers

Remove PPE and
Wash Hands Thoroughly

Click to download full resolution via product page

Caption: General Laboratory Workflow for Safe Handling.

Section 6: Accidental Release Measures
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In the event of a spill, follow these procedures:
o Evacuate the area of all unnecessary personnel.
o Ventilate the area.

o Wear appropriate personal protective equipment (PPE), including respiratory protection if
dust is generated.

» Contain the spill. For solid materials, carefully sweep or scoop up the material and place it
into a suitable, labeled container for disposal. Avoid generating dust.

o Clean the spill area thoroughly with a suitable decontamination solution.

» Dispose of all contaminated materials as hazardous waste in accordance with local, state,
and federal regulations.

Section 7: Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

o Specific Hazards Arising from the Chemical: Combustion may produce toxic and corrosive
gases, including nitrogen oxides, carbon oxides, and hydrogen chloride.

o Special Protective Equipment for Firefighters: Wear self-contained breathing apparatus
(SCBA) and full protective clothing.

Section 8: Experimental Protocols

No specific experimental protocols for the use of 2,5-Dichloropyridin-3-ol are publicly
available in the searched resources. Researchers should develop their own protocols based on
the intended application, incorporating the safety and handling precautions outlined in this
guide. When designing experiments, consider the reactivity of the hydroxyl and chloro-
substituents on the pyridine ring.

Section 9: Regulatory Information
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Regulatory information for 2,5-Dichloropyridin-3-ol is not widely documented. Users are
responsible for complying with all applicable local, state, and federal regulations regarding the
handling, storage, and disposal of this chemical.

Section 10: Disclaimer

The information provided in this document is based on the limited data available and is
intended as a guide for trained professionals. It is not a substitute for a comprehensive Safety
Data Sheet. The user assumes all responsibility for the safe handling, use, and disposal of this
material. Google and its affiliates make no warranties, express or implied, and assume no
liability in connection with any use of this information.

 To cite this document: BenchChem. [2,5-Dichloropyridin-3-ol: A Comprehensive Material
Safety Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1311167#2-5-dichloropyridin-3-ol-material-safety-
data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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